![molecular formula C5H2Cl2N2O B1283454 5-Chloropyrazine-2-carbonyl chloride CAS No. 88625-23-4](/img/structure/B1283454.png)
5-Chloropyrazine-2-carbonyl chloride
Overview
Description
5-Chloropyrazine-2-carbonyl chloride is a chemical compound with the formula C5H2Cl2N2O. It is used in research and has a molecular weight of 176.99 .
Synthesis Analysis
The synthesis of 5-Chloropyrazine-2-carbonyl chloride involves the use of 5-hydroxypyrazine-2-carboxylic acid, which is suspended in dry toluene and treated with thionyl chloride. The reaction mixture is heated to reflux for about 1 hour. The excess of thionyl chloride is removed by repeated evaporation with dry toluene in vacuo. The crude acyl chloride is then dissolved in dichloromethane and an excess of aqueous solution of ammonia is added. The mixture is stirred at room temperature for 2 hours .
Molecular Structure Analysis
The molecular structure of 5-Chloropyrazine-2-carbonyl chloride consists of a pyrazine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The 5-position of the ring is substituted with a chlorine atom, and the 2-position is substituted with a carbonyl chloride group .
Scientific Research Applications
Antimycobacterial Activity
5-Chloropyrazine-2-carbonyl chloride: is a precursor in the synthesis of compounds with significant antimycobacterial activity . Derivatives of this compound have been tested against Mycobacterium tuberculosis and shown to inhibit the mycobacterial fatty acid synthase I, which is crucial for the bacteria’s survival . This makes it a valuable target for developing new treatments for tuberculosis.
Cytotoxicity Studies
The cytotoxic effects of derivatives of 5-Chloropyrazine-2-carbonyl chloride have been evaluated in vitro. Some derivatives have shown decreased cytotoxicity, making them potential candidates for safer antimycobacterial agents . This aspect is particularly important in drug development to minimize side effects.
Synthesis of Pyrazinecarboxamides
This compound is used in the synthesis of N-phenylpyrazine-2-carboxamides , which possess a broad spectrum of biological activities. The phenyl part of the molecule can tolerate various substituents while maintaining activity, offering a versatile scaffold for drug design .
Antifungal Applications
Some synthesized amides derived from 5-Chloropyrazine-2-carbonyl chloride have shown promising antifungal activity . This opens up possibilities for the development of new antifungal agents that could be used to treat infections caused by fungi like Trichophyton mentagrophytes .
Photosynthesis-Inhibiting Activity
Certain derivatives have been found to exhibit photosynthesis-inhibiting activity in spinach chloroplasts. This property could be harnessed for the development of herbicides or to study the mechanism of photosynthesis inhibition .
Future Directions
The future directions for research on 5-Chloropyrazine-2-carbonyl chloride could involve further exploration of its synthesis, chemical reactions, and potential applications. For instance, its potential antimicrobial activity could be investigated further . Additionally, more detailed studies could be conducted to fully characterize its physical and chemical properties.
Mechanism of Action
- The primary target of 5-Chloropyrazine-2-carbonyl chloride is the epithelial sodium channel (ENaC) in the late distal tubule, connecting tubule, and collecting duct of the nephron . ENaC plays a crucial role in sodium reabsorption and potassium excretion.
- 5-Chloropyrazine-2-carbonyl chloride directly inhibits ENaC with an IC50 of approximately 0.1 μM, indicating potent blockade .
Target of Action
Mode of Action
Pharmacokinetics
properties
IUPAC Name |
5-chloropyrazine-2-carbonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2Cl2N2O/c6-4-2-8-3(1-9-4)5(7)10/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFEMQJVHMRAYNZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=CC(=N1)Cl)C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2Cl2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40570136 | |
Record name | 5-Chloropyrazine-2-carbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40570136 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.99 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloropyrazine-2-carbonyl chloride | |
CAS RN |
88625-23-4 | |
Record name | 5-Chloropyrazine-2-carbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40570136 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-chloropyrazine-2-carbonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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